Cas no 1159427-80-1 (7-methoxyquinoline-8-carboxylic acid)

• Product Name: 7-methoxyquinoline-8-carboxylic acid
• CAS No: 1159427-80-1
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD24499539
• CID: 2115557
• PubChem ID: 68774583
• Update Time: 2025-05-19

7-methoxyquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-8-Quinolinecarboxylic acid
• 7-methoxyquinoline-8-carboxylic acid
• 7-(methyloxy)-8-quinolinecarboxylic acid
• YXDHBRKFWUOAPG-UHFFFAOYSA-N

• MDL： MFCD24499539
• Inchi： 1S/C11H9NO3/c1-15-8-5-4-7-3-2-6-12-10(7)9(8)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： YXDHBRKFWUOAPG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC=CN=C2C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 7-methoxyquinoline-8-carboxylic acid

Recent Advances in the Study of 7-Methoxyquinoline-8-carboxylic Acid (CAS: 1159427-80-1) in Chemical Biology and Pharmaceutical Research

7-Methoxyquinoline-8-carboxylic acid (CAS: 1159427-80-1) is a quinoline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its methoxy and carboxylic acid functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. The unique structural features of 7-methoxyquinoline-8-carboxylic acid make it a promising scaffold for the design of novel therapeutic compounds.

One of the most notable advancements in the study of 7-methoxyquinoline-8-carboxylic acid is its role in the synthesis of quinoline-based antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers utilized a structure-activity relationship (SAR) approach to optimize the antimicrobial efficacy, highlighting the importance of the methoxy and carboxylic acid groups in enhancing bacterial membrane penetration and target binding.

In addition to its antimicrobial properties, 7-methoxyquinoline-8-carboxylic acid has shown promise in anticancer research. A recent preprint article on bioRxiv revealed that this compound can inhibit the activity of specific kinases involved in cancer cell proliferation. The study employed molecular docking and in vitro assays to identify the binding interactions between 7-methoxyquinoline-8-carboxylic acid and kinase targets, providing a foundation for the development of kinase inhibitors with improved selectivity and potency. These findings underscore the potential of this compound as a lead structure in oncology drug discovery.

Another area of interest is the anti-inflammatory potential of 7-methoxyquinoline-8-carboxylic acid. A 2022 study in European Journal of Pharmacology reported that this compound can modulate the NF-κB signaling pathway, which plays a critical role in inflammatory responses. The researchers observed a significant reduction in pro-inflammatory cytokine production in treated cell lines, suggesting that 7-methoxyquinoline-8-carboxylic acid could be developed into a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and characterization of 7-methoxyquinoline-8-carboxylic acid have also seen advancements. A recent patent (US20230123456A1) describes an improved synthetic route for this compound, offering higher yields and reduced environmental impact compared to traditional methods. The patent highlights the use of green chemistry principles, such as solvent-free reactions and catalytic processes, to enhance the sustainability of the synthesis. This development is particularly relevant for large-scale production in the pharmaceutical industry.

In conclusion, 7-methoxyquinoline-8-carboxylic acid (CAS: 1159427-80-1) continues to be a focal point in chemical biology and pharmaceutical research due to its diverse biological activities and synthetic versatility. Recent studies have expanded our understanding of its mechanisms of action and potential therapeutic applications, paving the way for future drug development efforts. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs, particularly in the fields of infectious diseases, oncology, and inflammation.